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Compound of Interest

Compound Name: 2,4-Diacetoxypentane

Cat. No.: B1295394

An in-depth analysis of the chemical compound 2,4-diacetoxypentane reveals a notable
scarcity of information in publicly accessible chemical databases and scientific literature under
this specific name. This suggests that "2,4-diacetoxypentane” may be a less common or
potentially misidentified compound. In contrast, the closely related structure, 2,4-
dimethylpentane, is a well-documented and widely studied hydrocarbon. This guide will focus
on providing comprehensive technical information on 2,4-dimethylpentane, a structural isomer
of heptane.

2,4-Dimethylpentane: A Technical Overview
CAS Number: 108-08-7[1][2]1[31[41[51[61[71[8]

Molecular Structure:

2,4-Dimethylpentane is a branched-chain alkane with the chemical formula C7H1e.[1][2][4][6][9]
Its structure consists of a five-carbon pentane chain with two methyl groups attached to the
second and fourth carbon atoms.

Synonyms: Diisopropylmethane[1][4]

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-dimethylpentane is presented in Table
1. This data is essential for researchers and chemists in designing experiments and
understanding its behavior as a solvent or reagent.
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Property Value Reference
Molecular Weight 100.20 g/mol [11[3]
Boiling Point 79°C to 80°C [4]

Melting Point ~-123°C [4]

Density 0.67 g/mL [4]

Flash Point -12°C (10°F) [4]

Refractive Index

1.382

[4]

Solubility

Soluble in acetone, benzene,

chloroform, alcohol, and ether. [2][4]

Insoluble in water.

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of chemical compounds.

The following table summarizes available spectroscopic information for 2,4-dimethylpentane.

Spectrum Type

Key Features

1H NMR (90 MHz, CDCls)

Shifts [ppm]: 0.82, 0.85, 0.87, 0.89, 0.95, 0.96,
1.04,1.11, 1.12, 1.48, 1.56, 1.58, 1.63, 1.64,
1.70, 1.71[1]

13C NMR (15.09 MHz, CDCls)

Shifts [ppm]: 22.87, 25.60, 48.85[1]

Mass Spectrum (GC)

Available through spectral databases such as

SpectraBase.[6]

Experimental Protocols

While specific, detailed experimental protocols for complex biological signaling pathways

involving 2,4-dimethylpentane are not applicable due to its nature as a simple alkane, its

synthesis and analysis are of significant interest.
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Synthesis of 2,4-Dimethylpentane

One common method for the industrial production of 2,4-dimethylpentane is the alkylation of
isobutane with propylene. This process is typically catalyzed by strong acids such as sulfuric
acid or hydrofluoric acid.

Reaction: CaH1o (isobutane) + CsHe (propylene) — CsHie (2,4-dimethylpentane and other
isomers)

General Procedure:

The isobutane and propylene feedstocks are cooled and mixed in the presence of the acid
catalyst in a reactor.

e The reaction is carried out at low temperatures (e.g., 5-10°C for H2SOa4) to minimize side
reactions.[10]

e The hydrocarbon phase is separated from the acid phase.

e The hydrocarbon mixture is then fractionated to isolate 2,4-dimethylpentane from other
heptane isomers and unreacted hydrocarbons.

The following diagram illustrates a simplified workflow for the synthesis of 2,4-dimethylpentane.

Simplified workflow for the synthesis of 2,4-Dimethylpentane.

Applications in Research and Drug Development

As a hydrocarbon, 2,4-dimethylpentane's primary roles in research and industry are as a
solvent and a component of fuel.

e Solvent: Due to its nonpolar nature, it can be used as a solvent for nonpolar compounds in
various chemical reactions and extractions.[2]

o Fuel Component: It is a component of gasoline and other fuels. Its branched structure
contributes to a higher octane rating.

o Chemical Intermediate: It can be used as a starting material or intermediate in the synthesis
of other chemical compounds.
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In the context of drug development, while not a direct therapeutic agent, it may be used as a
solvent in the synthesis or purification of active pharmaceutical ingredients (APIs). Its well-
defined physical properties make it a predictable component in such processes.

Safety and Handling

2,4-Dimethylpentane is a highly flammable liquid and vapor.[3][11] It is also classified as a skin
irritant and may cause lung damage if swallowed.[3][11] Appropriate personal protective
equipment, including gloves, eye protection, and respiratory protection in case of high vapor
concentrations, should be used when handling this chemical.[3] It should be stored in a cool,
dry, well-ventilated area away from sources of ignition.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [CAS number and molecular structure of 2,4-
diacetoxypentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295394#cas-number-and-molecular-structure-of-2-
4-diacetoxypentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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